N-Acetyl-L-tyrosine ethyl ester monohydrate
N-Acetyl-L-tyrosine ethyl ester monohydrate
ATEE is a tyrosine derivative.
Brand Name:
Vulcanchem
CAS No.:
36546-50-6
VCID:
VC21257510
InChI:
InChI=1S/C13H17NO4.H2O/c1-3-18-13(17)12(14-9(2)15)8-10-4-6-11(16)7-5-10;/h4-7,12,16H,3,8H2,1-2H3,(H,14,15);1H2/t12-;/m0./s1
SMILES:
CCOC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C.O
Molecular Formula:
C13H19NO5
Molecular Weight:
269.29 g/mol
N-Acetyl-L-tyrosine ethyl ester monohydrate
CAS No.: 36546-50-6
Cat. No.: VC21257510
Molecular Formula: C13H19NO5
Molecular Weight: 269.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | ATEE is a tyrosine derivative. |
|---|---|
| CAS No. | 36546-50-6 |
| Molecular Formula | C13H19NO5 |
| Molecular Weight | 269.29 g/mol |
| IUPAC Name | ethyl (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoate;hydrate |
| Standard InChI | InChI=1S/C13H17NO4.H2O/c1-3-18-13(17)12(14-9(2)15)8-10-4-6-11(16)7-5-10;/h4-7,12,16H,3,8H2,1-2H3,(H,14,15);1H2/t12-;/m0./s1 |
| Standard InChI Key | YWAVLHZJMWEYTA-YDALLXLXSA-N |
| Isomeric SMILES | CCOC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)C.O |
| SMILES | CCOC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C.O |
| Canonical SMILES | CCOC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C.O |
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